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Compound of Interest

Compound Name: ABC99

Cat. No.: B15622051

Get Quote

For researchers, scientists, and drug development professionals, this document provides

comprehensive technical information, purchasing details, and detailed experimental protocols

for ABC99, a potent and selective inhibitor of the Wnt-deacylating enzyme NOTUM.

Product Information and Supplier Details
ABC99 is a small molecule inhibitor that selectively and irreversibly targets the serine

hydrolase activity of NOTUM. By inhibiting NOTUM, ABC99 prevents the removal of a key

palmitoleate modification from Wnt proteins, thereby preserving canonical Wnt signaling.[1][2]

This makes ABC99 a valuable tool for studying the role of NOTUM in various biological

processes and a potential therapeutic agent for diseases associated with diminished Wnt

signaling, such as osteoporosis and other degenerative conditions.
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Supplier
Catalog

Number
Purity Formulation Storage

ProbeChem PC-35279 Not Specified Crystalline solid -20°C[3]

Cayman

Chemical
25858 ≥95% Crystalline solid -20°C[4][5]

MedChemExpres

s
HY-122832 98.48% Crystalline solid

-20°C for 3 years

(powder)[2][6]

AOBIOUS AOB39031 Not Specified Not Specified Not Specified[1]

Sigma-Aldrich SML2341 ≥98% (HPLC) Powder −20°C[7]

BOC Sciences 2331255-53-7 ≥95% Crystalline Solid Not Specified[8]

Physicochemical Properties:

Property Value Reference

CAS Number 2331255-53-7 [3][4][6]

Molecular Formula C₂₂H₂₁ClN₄O₅ [3][4][6]

Molecular Weight 456.88 g/mol [3][6]

Solubility

DMSO: 10 mM[3], Acetonitrile:

1 mg/ml, Chloroform: 1 mg/ml,

Methyl Acetate: 1 mg/ml[4]

[3][4]

IC₅₀ (NOTUM) 13 nM [2][3][4]

EC₅₀ (Wnt Signaling)
89 nM (in a cell-based reporter

assay)
[4][5][9]

Mechanism of Action: Wnt Signaling Pathway
The canonical Wnt signaling pathway is crucial for embryonic development, tissue

homeostasis, and stem cell regulation. The activity of this pathway is tightly controlled, in part

by the enzyme NOTUM. NOTUM functions as a negative regulator by removing a palmitoleate
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group from Wnt proteins, which is essential for their binding to the Frizzled receptor complex.

ABC99 selectively and irreversibly inhibits the serine hydrolase activity of NOTUM, thereby

preventing the deacylation of Wnt proteins. This leads to the stabilization and accumulation of

β-catenin in the cytoplasm, its subsequent translocation to the nucleus, and the activation of

TCF/LEF-mediated transcription of Wnt target genes.
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Caption: ABC99 inhibits NOTUM, preserving Wnt signaling.

Experimental Protocols
Super TOPflash Reporter Assay for Wnt Signaling
This protocol is designed to quantify the effect of ABC99 on preserving Wnt3a-mediated

signaling in the presence of NOTUM using a luciferase reporter assay in HEK293T cells.

Materials:

HEK293T cells stably expressing the Super TOPflash reporter (HEK293T-STF)
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DMEM with 10% FBS and 1% Penicillin-Streptomycin

Wnt3a conditioned medium (from L-Wnt3a cells)

NOTUM conditioned medium (from SW620 cells)

ABC99 (dissolved in DMSO)

Control compound (e.g., an inactive analog) or DMSO vehicle

Dual-Luciferase® Reporter Assay System

96-well white, clear-bottom tissue culture plates

Luminometer

Protocol:

Cell Seeding: Seed HEK293T-STF cells in a 96-well plate at a density of 2 x 10⁴ cells per

well in 100 µL of complete medium. Incubate overnight at 37°C with 5% CO₂.

Compound Preparation: Prepare serial dilutions of ABC99 and control compound in DMEM.

The final DMSO concentration should not exceed 0.1%.

Treatment:

Pre-incubate the NOTUM conditioned medium with the various concentrations of ABC99
or control compound for 30 minutes at 37°C.

Add the Wnt3a conditioned medium to the NOTUM/compound mixture.

Aspirate the medium from the HEK293T-STF cells and add 100 µL of the final treatment

mixture to each well.

Include controls: cells treated with Wnt3a alone, NOTUM + Wnt3a without inhibitor, and

vehicle control.

Incubation: Incubate the plate for 16-24 hours at 37°C with 5% CO₂.
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Luciferase Assay:

Aspirate the medium and wash the cells once with PBS.

Lyse the cells using the passive lysis buffer provided with the Dual-Luciferase® Reporter

Assay System.

Measure Firefly and Renilla luciferase activity according to the manufacturer's instructions

using a luminometer.

Data Analysis: Normalize the Firefly luciferase activity to the Renilla luciferase activity to

control for transfection efficiency and cell number. The results can be plotted as fold-change

in luciferase activity relative to the control.

Treatment Preparation

Day 1: Seed HEK293T-STF cells

Day 2: Treat cells

Day 3: Lyse cells & Measure Luciferase1. Pre-incubate NOTUM CM with ABC99

Data Analysis2. Add Wnt3a CM

3. Add mixture to cells
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Caption: Workflow for the Super TOPflash reporter assay.
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Western Blot Analysis of NOTUM Inhibition
This protocol describes the detection of NOTUM protein levels in the conditioned medium of

SW620 cells following treatment with ABC99.

Materials:

SW620 cells

RPMI-1640 medium with 10% FBS and 1% Penicillin-Streptomycin

ABC99 (dissolved in DMSO)

Protein concentration assay kit (e.g., BCA)

SDS-PAGE gels

Nitrocellulose or PVDF membranes

Transfer buffer

Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

Primary antibody against NOTUM

HRP-conjugated secondary antibody

Chemiluminescent substrate

Imaging system

Protocol:

Cell Culture and Treatment:

Culture SW620 cells to ~80% confluency.

Wash the cells with PBS and replace the medium with serum-free medium.
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Treat the cells with various concentrations of ABC99 (e.g., 0.1, 1, 10 µM) or DMSO

vehicle for 2-4 hours.

Conditioned Medium Collection: Collect the conditioned medium from the treated cells.

Centrifuge to remove any detached cells and debris.

Protein Concentration: Determine the protein concentration of the conditioned medium

samples.

SDS-PAGE and Protein Transfer:

Load equal amounts of protein from each sample onto an SDS-PAGE gel.

Separate the proteins by electrophoresis.

Transfer the separated proteins to a nitrocellulose or PVDF membrane.

Immunoblotting:

Block the membrane with blocking buffer for 1 hour at room temperature.

Incubate the membrane with the primary anti-NOTUM antibody overnight at 4°C.

Wash the membrane three times with TBST.

Incubate the membrane with the HRP-conjugated secondary antibody for 1 hour at room

temperature.

Wash the membrane three times with TBST.

Detection:

Incubate the membrane with a chemiluminescent substrate.

Capture the signal using an imaging system.
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1. Culture & Treat SW620 cells with ABC99

2. Collect & Concentrate Conditioned Medium

3. SDS-PAGE & Protein Transfer

4. Immunoblotting with anti-NOTUM Ab

5. Detection & Analysis

Click to download full resolution via product page

Caption: Workflow for Western blot analysis of NOTUM.

Disclaimer: This product is for research use only and is not intended for human or veterinary

use. The information provided is based on published literature, and experimental results may

vary. Researchers should optimize protocols for their specific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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